![molecular formula C14H12BrNO4S B5973988 5-[(benzylamino)sulfonyl]-2-bromobenzoic acid](/img/structure/B5973988.png)
5-[(benzylamino)sulfonyl]-2-bromobenzoic acid
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Overview
Description
5-[(Benzylamino)sulfonyl]-2-bromobenzoic acid, also known as Bz-Br-ASA, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a member of the benzoic acid family and is commonly used as a reagent in organic synthesis.
Mechanism of Action
The mechanism of action of 5-[(benzylamino)sulfonyl]-2-bromobenzoic acid is not well understood. However, it is believed that this compound may act as an inhibitor of certain enzymes and proteins. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of certain enzymes involved in the biosynthesis of lipids and carbohydrates. This compound has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-[(benzylamino)sulfonyl]-2-bromobenzoic acid in lab experiments is its versatility as a reagent in organic synthesis. This compound can be used to introduce a benzylamino group into various organic molecules, which can alter their physical and chemical properties. However, one limitation of using this compound is that it is a relatively new compound, and its full range of applications and limitations are not yet fully understood.
Future Directions
There are many potential future directions for research on 5-[(benzylamino)sulfonyl]-2-bromobenzoic acid. One area of interest is the development of new synthetic methods for producing this compound, which could improve yields and reduce costs. Another area of interest is the further exploration of this compound's potential as a fluorescent probe for detecting proteins and other biomolecules. Additionally, more research is needed to fully elucidate the mechanism of action of this compound and its potential applications in various scientific research fields.
Synthesis Methods
5-[(benzylamino)sulfonyl]-2-bromobenzoic acid can be synthesized through a multistep process involving the reaction of 2-bromobenzoic acid with benzylamine and sulfur dioxide. The resulting intermediate is then treated with sodium hydroxide to yield the final product. This synthesis method has been optimized to produce high yields of this compound and is commonly used in research labs.
Scientific Research Applications
5-[(benzylamino)sulfonyl]-2-bromobenzoic acid has been studied for its potential applications in a variety of scientific research fields. One of the primary uses of this compound is as a reagent in organic synthesis. This compound can be used to introduce a benzylamino group into various organic molecules, which can alter their physical and chemical properties. This compound has also been studied for its potential use as a fluorescent probe for detecting proteins and other biomolecules.
properties
IUPAC Name |
5-(benzylsulfamoyl)-2-bromobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12BrNO4S/c15-13-7-6-11(8-12(13)14(17)18)21(19,20)16-9-10-4-2-1-3-5-10/h1-8,16H,9H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILPCMKHMYPICTQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNS(=O)(=O)C2=CC(=C(C=C2)Br)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12BrNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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